Cas no 2770534-71-7 (benzyl N-[cyano(2,4-difluorophenyl)methyl]carbamate)

• Product Name: benzyl N-[cyano(2,4-difluorophenyl)methyl]carbamate
• CAS No: 2770534-71-7
• MF: C₁₆H₁₂F₂N₂O₂
• MW: 302.275490760803
• CID: 5559902
• PubChem ID: 165997005
• Update Time: 2025-10-28

benzyl N-[cyano(2,4-difluorophenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[cyano(2,4-difluorophenyl)methyl]carbamate
• EN300-37396555
• 2770534-71-7

• Inchi： 1S/C16H12F2N2O2/c17-12-6-7-13(14(18)8-12)15(9-19)20-16(21)22-10-11-4-2-1-3-5-11/h1-8,15H,10H2,(H,20,21)
• InChI Key： JLWWENNTRHBHEL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C#N)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 302.08668395g/mol
• Monoisotopic Mass: 302.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-[cyano(2,4-difluorophenyl)methyl]carbamate

Benzyl N-[Cyano(2,4-Difluorophenyl)Methyl]Carbamate: A Comprehensive Overview

Benzyl N-[cyano(2,4-difluorophenyl)methyl]carbamate, also known by its CAS number 2770534-71-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique chemical structure and potential applications in various industries. In this article, we will delve into the properties, synthesis, and applications of this compound, as well as recent advancements in its research.

The benzyl N-[cyano(2,4-difluorophenyl)methyl]carbamate molecule consists of a benzyl group attached to a carbamate moiety. The carbamate group is further substituted with a cyano group and a 2,4-difluorophenyl group. This combination of functional groups imparts unique chemical properties to the compound. The cyano group is known for its electron-withdrawing nature, which can influence the reactivity of the molecule. Meanwhile, the fluorine atoms on the phenyl ring contribute to the compound's stability and electronic characteristics.

Recent studies have highlighted the potential of benzyl N-[cyano(2,4-difluorophenyl)methyl]carbamate in drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules due to its biocompatibility and controlled release properties. This application is particularly promising in the pharmaceutical industry, where precise drug delivery is crucial for therapeutic efficacy.

In addition to its pharmaceutical applications, benzyl N-[cyano(2,4-difluorophenyl)methyl]carbamate has shown potential in polymer chemistry. Its ability to form cross-linked networks through nucleophilic addition reactions makes it a valuable precursor for synthesizing advanced polymers. These polymers exhibit excellent mechanical properties and thermal stability, making them suitable for use in high-performance materials.

The synthesis of benzyl N-[cyano(2,4-difluorophenyl)methyl]carbamate involves a multi-step process that typically begins with the preparation of the corresponding amine intermediate. The amine is then subjected to carbamate formation via reaction with phosgene or other carbonylating agents. The introduction of the cyano and fluoro groups requires precise control over reaction conditions to ensure high yields and product purity.

Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing benzyl N-[cyano(2,4-difluorophenyl)methyl]carbamate. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to reduce energy consumption and minimize waste generation. These methods not only improve the efficiency of the synthesis process but also align with global efforts to promote environmentally friendly chemical practices.

The physical properties of benzyl N-[cyano(2,4-difluorophenyl)methyl]carbamate make it suitable for various industrial applications. Its melting point and solubility characteristics are critical factors in determining its usability in different contexts. For instance, its high melting point makes it ideal for applications requiring thermal stability, while its solubility in organic solvents facilitates its use in solution-based processes.

Moreover, benzyl N-[cyano(2,4-difluorophenyl)methyl]carbamate has been investigated for its role in agrochemicals. Its ability to act as a plant growth regulator or pest control agent has been explored in recent studies. These findings underscore its potential contribution to sustainable agriculture by offering eco-friendly alternatives to conventional chemicals.

In conclusion, benzyl N-[cyano(2,4-difluorophenyl)methyl]carbamate (CAS No: 2770534-71-7) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and functional groups make it a valuable tool in drug delivery systems, polymer chemistry, and agrochemicals. Ongoing research continues to uncover new possibilities for this compound, ensuring its relevance in future technological advancements.